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Compound of Interest

Compound Name: Cyclopentadecane

Cat. No.: B1582441 Get Quote

A Comparative Olfactory Analysis of
Cyclopentadecane Derivatives
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the odor characteristics of several key

Cyclopentadecane derivatives, a class of macrocyclic compounds highly valued in the

fragrance industry for their distinct musk scents. The following sections present quantitative

olfactory data, in-depth experimental protocols, and visualizations of the relevant biological and

analytical pathways to offer a comprehensive resource for sensory research and development.

Quantitative Odor Characteristics
The olfactory profiles of Cyclopentadecane derivatives are primarily defined by their odor

threshold, the lowest concentration at which the scent is detectable, and their specific odor

descriptors. These characteristics are pivotal in determining their application and efficacy in

fragrance formulations. The data presented below has been compiled from various studies to

facilitate a direct comparison.
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Compound Name Chemical Structure
Odor Threshold
(ppb in air)

Odor Descriptors

(R)-Muscone

(3R)-3-

Methylcyclopentadeca

none

61[1]

Very nice musky note,

rich and powerful

musk.[1] Soft, sweet,

tenacious, and musky.

[2][3]

(S)-Muscone

(3S)-3-

Methylcyclopentadeca

none

223[1]
Poor (musky) and less

strong.[1]

Cyclopentadecanolide

(Exaltolide®)

Oxacyclohexadecan-

1-one
1 to 4[4][5][6]

Delicately animal,

musky and sweet,

extremely tenacious.

[4] Musk, animal,

powdery, natural,

fruity.[5]

Ambrettolide
Oxacycloheptadec-10-

en-2-one
0.3 (ng/L in air)[7]

Powerful, musk.[8]

Musk, ambrette, fruity-

berry. Powdery,

blackberry, dry.[9]

Civetone
(Z)-Cycloheptadec-9-

en-1-one
0.1–0.5[10]

Intensely warm,

musky, animalic,

powdery, with delicate

sweetness.[11] Clean,

musk, dry, animal,

sweet.[12]

Experimental Protocols
The determination of odor characteristics is conducted through a combination of sensory

analysis by trained human panels and instrumental analysis.

Sensory Panel Evaluation
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Objective: To determine the odor profile, intensity, and hedonic (pleasantness) rating of a

given Cyclopentadecane derivative.

Panelist Selection and Training: A panel of 10-15 individuals is selected based on their

olfactory sensitivity and descriptive ability. Panelists undergo extensive training to recognize

and scale the intensity of a wide range of reference odorants, including various musk

compounds. They are familiarized with a standardized lexicon of odor descriptors to ensure

consistency.

Sample Preparation: The fragrance compounds are diluted to a concentration of 1% in an

odorless solvent, typically dipropylene glycol (DPG) or ethanol. Samples are presented on

unscented paper blotters, which are allowed to air for a specified period (e.g., 10 minutes) to

allow the solvent to evaporate.

Evaluation Procedure:

Odor Profile: Panelists sniff the prepared blotters and describe the perceived odor using

the standardized lexicon. They are also encouraged to provide any additional free-form

descriptors.

Intensity Rating: The perceived odor intensity is rated on a scale, for example, from 0 (no

odor) to 10 (very strong odor).

Hedonic Tone: The pleasantness of the odor is rated on a bipolar scale, for instance, from

-5 (very unpleasant) to +5 (very pleasant).

Data Analysis: The collected data is statistically analyzed to determine the mean and

standard deviation for intensity and hedonic ratings. The frequency of use for each descriptor

is also calculated to generate a comprehensive odor profile.

Gas Chromatography-Olfactometry (GC-O)

Objective: To identify the specific odor-active compounds in a fragrance mixture and to

determine their individual odor characteristics and intensity.

Instrumentation: A gas chromatograph (GC) is equipped with a sniffing port (olfactometer) in

parallel with a standard detector, such as a flame ionization detector (FID) or a mass

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


spectrometer (MS).

Procedure:

A diluted sample of the fragrance material is injected into the GC.

The volatile compounds are separated based on their boiling points and polarity as they

pass through the GC column.

The effluent from the column is split, with one portion directed to the standard detector and

the other to the sniffing port.

A trained sensory analyst sniffs the effluent from the sniffing port and records the retention

time, duration, and description of each perceived odor.

The data from the standard detector is used to identify and quantify the chemical

compounds corresponding to the detected odors.

Data Analysis: The olfactometry data is combined with the chromatography data to create an

"aromagram," which displays the odor intensity and description as a function of retention

time, alongside the chemical peaks. This allows for the precise correlation of specific

chemical structures with their perceived odor.

Signaling Pathway for Musk Odor Perception
The perception of musk odors is initiated by the binding of the odorant molecule to a specific

olfactory receptor in the nasal epithelium. For macrocyclic musks like the Cyclopentadecane
derivatives, the primary receptor identified in humans is OR5AN1.[1][13][14][15] The binding of

a musk molecule to this G-protein coupled receptor triggers a cascade of intracellular events,

leading to the generation of a neural signal that is transmitted to the brain and perceived as a

scent.
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Signaling cascade of musk odor perception.

Experimental Workflow for Odor Characterization
The comprehensive characterization of a novel Cyclopentadecane derivative's odor profile

involves a systematic workflow that integrates both sensory and analytical techniques. This

process ensures a thorough and objective evaluation of the compound's olfactory properties.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1582441?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensory Analysis Instrumental Analysis

Sensory Panel Evaluation

Odor Profile & Intensity

Comprehensive
Odor Characterization

Gas Chromatography-
Olfactometry (GC-O)

Aromagram Generation

Test Compound
(Cyclopentadecane Derivative)

Click to download full resolution via product page

Workflow for odor characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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